N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-propanamide

Specification

• CAS No.: 1020054-17-4
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-(4-aminophenyl)-2-(4-phenylphenoxy)propanamide
• Standard InChI: InChI=1S/C21H20N2O2/c1-15(21(24)23-19-11-9-18(22)10-12-19)25-20-13-7-17(8-14-20)16-5-3-2-4-6-16/h2-15H,22H2,1H3,(H,23,24)
• Standard InChI Key: JXEVEGHIEOUDCH-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=C(C=C1)N)OC2=CC=C(C=C2)C3=CC=CC=C3
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)N)OC2=CC=C(C=C2)C3=CC=CC=C3

Introduction

N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-propanamide is a complex organic compound with a molecular formula of C21H20N2O2 and a molecular weight of 332.4 g/mol. This compound features a biphenyl moiety linked to a propanamide backbone, which includes an aminophenyl group. The presence of both biphenyl and aminophenyl components suggests potential applications in fields such as pharmaceuticals or materials science, where such structural motifs are often explored for their biological activity or physical properties.

Synthesis and Preparation

While specific synthesis details for N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-propanamide are not readily available, compounds with similar structures often involve multi-step syntheses. Typically, such syntheses might start with the preparation of the biphenyl moiety, followed by attachment of the propanamide and aminophenyl groups through reactions such as nucleophilic substitution or amidation.

Potential Applications

Given its structural features, N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-propanamide could be explored for various applications:

• Pharmaceuticals: The biphenyl and aminophenyl components are common in drugs, suggesting potential biological activity.

• Materials Science: Biphenyl derivatives are used in materials with specific optical or electrical properties.